Cas no 1375068-78-2 (3-(Cyclopropylmethanesulfonyl)aniline)

• Product Name: 3-(Cyclopropylmethanesulfonyl)aniline
• CAS No: 1375068-78-2
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• MDL: MFCD22205836
• CID: 2105913
• PubChem ID: 70699860
• Update Time: 2025-11-01

3-(Cyclopropylmethanesulfonyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-[(cyclopropylmethyl)sulfonyl]Benzenamine
• 3-(cyclopropylmethylsulfonyl)aniline
• 3-(Cyclopropylmethanesulfonyl)aniline
• BS-26695
• DA-11001
• AKOS019751894
• 1375068-78-2
• DTXSID00742973
• MFCD22205836
• CS-0212616

• MDL： MFCD22205836
• Inchi： 1S/C10H13NO2S/c11-9-2-1-3-10(6-9)14(12,13)7-8-4-5-8/h1-3,6,8H,4-5,7,11H2
• InChI Key： UPWYOJMXTOBNKF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)N)(CC1CC1)(=O)=O

Computed Properties

• Exact Mass: 211.06700
• Monoisotopic Mass: 211.06669983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 68.54000
• LogP: 3.11450